4-tert-butyl-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C18H17ClF3NO
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 4-tert-butyl-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C18H17ClF3NO/c1-17(2,3)12-6-4-11(5-7-12)16(24)23-15-9-8-13(19)10-14(15)18(20,21)22/h4-10H,1-3H3,(H,23,24)
• InChI Key: RIBGWFQFVTYNRZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(F)(F)F

Description

4-tert-butyl-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide is a compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is commonly referred to as BCTC and is classified as a TRPV1 antagonist. In

Mechanism of Action

BCTC acts as a TRPV1 antagonist by binding to the TRPV1 receptor and blocking its activation. TRPV1 is a receptor that is involved in the perception of pain and heat. By blocking the activation of this receptor, BCTC can reduce pain perception and provide relief to patients suffering from chronic pain.
Biochemical and Physiological Effects:
BCTC has been shown to have a number of biochemical and physiological effects. In addition to its pain-relieving properties, BCTC has also been shown to inhibit the growth of certain cancer cells. Furthermore, BCTC has been shown to have anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCTC in lab experiments is its specificity. BCTC is a potent and selective TRPV1 antagonist, which makes it an ideal tool for studying the role of TRPV1 in various biological processes. However, one of the main limitations of using BCTC in lab experiments is its solubility. BCTC is poorly soluble in water, which can make it difficult to administer in certain experiments.

Future Directions

There are a number of future directions for research involving BCTC. One potential area of research is the development of novel pain medications based on the structure of BCTC. Furthermore, BCTC could also be studied for its potential use in the treatment of cancer and inflammatory diseases. Finally, more research is needed to fully understand the mechanism of action of BCTC and its potential effects on various biological processes.

Synthesis Methods

The synthesis of BCTC involves the reaction of 4-chloro-2-(trifluoromethyl)aniline with 4-tert-butylbenzoic acid in the presence of a coupling agent such as EDCI or DCC. The resulting product is then purified by recrystallization to obtain BCTC in its pure form.

Scientific Research Applications

BCTC has been extensively studied for its potential applications in various fields. One of the most significant applications of BCTC is in pain research. BCTC has been shown to be an effective TRPV1 antagonist, which makes it a potential candidate for the development of novel pain medications. Furthermore, BCTC has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of certain cancer cells.